Cas no 177843-26-4 (5-Amino-4-bromo-benzimidazole)

• Product Name: 5-Amino-4-bromo-benzimidazole
• CAS No: 177843-26-4
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD03426349
• CID: 112729
• PubChem ID: 2756372
• Update Time: 2025-07-02

5-Amino-4-bromo-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-bromo-1H-Benzimidazol-6-amine
• 1H-Benzimidazol-6-amine,7-bromo-
• 4-Bromo-1H-benzo[d]imidazol-5-amine
• 5-Amino-4-bromo-benzimidazole
• 4-bromo-1H-benzoimidazol-5-ylamine
• 4-bromo-5-aminobenzimidazole
• 5-Amino-4-bromobenzimidazole
• AC1MBTF5
• CTK7D8632
• CTK8F6720
• SureCN6142572
• SureCN6142573
• 1H-Benzimidazol-6-amine, 7-bromo-
• CPLQDWOMOJUITO-UHFFFAOYSA-N
• CHA84326
• 5-amino-4-bromo-benzimidazole, AldrichCPR
• DTXSID80373345
• SCHEMBL6142572
• CS-0155797
• AKOS022172361
• MFCD03426349
• FT-0706543
• 4-BROMO-1H-1,3-BENZODIAZOL-5-AMINE
• A13629
• 5-amino4-bromobenzimidazole
• 4-Bromo-5-aminobezimidazole
• AS-36892
• 177843-26-4
• SY238511
• 4-bromo-1H-benzimidazol-5-amine
• DB-065201

• MDL： MFCD03426349
• Inchi： 1S/C7H6BrN3/c8-6-4(9)1-2-5-7(6)11-3-10-5/h1-3H,9H2,(H,10,11)
• InChI Key： CPLQDWOMOJUITO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1N=CN2)N

Computed Properties

• Exact Mass: 210.97458
• Monoisotopic Mass: 210.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7A^2

Experimental Properties

• Color/Form: Solid
• Density: 1.867
• Boiling Point: 493.1°Cat760mmHg
• Flash Point: 252°C
• Refractive Index: 1.8
• PSA: 54.7

5-Amino-4-bromo-benzimidazole Security Information

• Signal Word：Danger
• Hazard Statement： H301;H319
• Warning Statement： P301+P310;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-Amino-4-bromo-benzimidazole

Comprehensive Overview of 5-Amino-4-bromo-benzimidazole (CAS No. 177843-26-4): Properties, Applications, and Research Insights

5-Amino-4-bromo-benzimidazole (CAS No. 177843-26-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. As a benzimidazole derivative, it serves as a versatile building block for synthesizing biologically active molecules. The presence of both amino and bromo functional groups enhances its reactivity, enabling diverse modifications for targeted applications. Researchers frequently explore its potential in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents.

In recent years, the demand for high-purity benzimidazole derivatives like 5-Amino-4-bromo-benzimidazole has surged due to their role in developing anticancer therapies and antiviral compounds. A 2023 study highlighted its utility in modulating protein-protein interactions, a hot topic in precision medicine. The compound’s CAS number 177843-26-4 is often searched alongside terms such as "benzimidazole synthesis" and "halogenated heterocycles," reflecting its relevance in organic chemistry.

The synthesis of 5-Amino-4-bromo-benzimidazole typically involves bromination and amination steps, with yields optimized through modern green chemistry techniques. Environmental concerns have driven interest in solvent-free reactions and catalytic methods, aligning with the broader trend toward sustainable chemical production. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying its purity, a key concern for industrial buyers.

Beyond pharmaceuticals, CAS 177843-26-4 is investigated for material science applications, including organic semiconductors and ligand design for metal-organic frameworks (MOFs). Its electron-rich structure makes it a candidate for optoelectronic materials, a field experiencing rapid growth due to advancements in flexible electronics.

Frequently asked questions about 5-Amino-4-bromo-benzimidazole include its storage conditions (recommended: inert atmosphere, -20°C), solubility (DMSO, DMF), and supplier availability. Regulatory compliance, such as REACH registration status, is another common query among international purchasers. The compound’s MSDS data emphasizes standard laboratory safety protocols without classification as hazardous under normal use.

Emerging trends link benzimidazole scaffolds to AI-driven drug design, where computational models predict their binding affinities. This synergy between cheminformatics and synthetic chemistry positions 5-Amino-4-bromo-benzimidazole as a focal point for high-throughput screening libraries. Future research may explore its enantioselective catalysis potential or role in bioconjugation techniques.